Cas no 74683-22-0 (Phenol, 3-(5-methyl-2-nitrophenoxy)-)

Phenol, 3-(5-methyl-2-nitrophenoxy)- structure
74683-22-0 structure
Product name:Phenol, 3-(5-methyl-2-nitrophenoxy)-
CAS No:74683-22-0
MF:C13H11NO4
MW:245.230743646622
CID:540671
PubChem ID:12588694

Phenol, 3-(5-methyl-2-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 3-(5-methyl-2-nitrophenoxy)-
    • 3-(5-methyl-2-nitrophenoxy)phenol
    • AKOS018646534
    • 74683-22-0
    • DTXSID20503543
    • Inchi: InChI=1S/C13H11NO4/c1-9-5-6-12(14(16)17)13(7-9)18-11-4-2-3-10(15)8-11/h2-8,15H,1H3
    • InChI Key: IIDDWEXEJXGKLB-UHFFFAOYSA-N
    • SMILES: CC1=CC(=C(C=C1)[N+](=O)[O-])OC2=CC=CC(=C2)O

Computed Properties

  • Exact Mass: 245.06883
  • Monoisotopic Mass: 245.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.3Ų
  • XLogP3: 2.9

Experimental Properties

  • PSA: 72.6

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